![molecular formula C13H25ClN2O B6219574 1-{1,8-diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride CAS No. 2751611-83-1](/img/no-structure.png)
1-{1,8-diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride (also known as 1,8-Diazaspiro[4.5]decane-1-one hydrochloride or DSDH) is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a white crystalline solid and is soluble in water, ethanol, and other organic solvents. DSDH has been used in a variety of research fields, including biochemistry, pharmacology, and medicinal chemistry. The purpose of
Scientific Research Applications
DSDH has been used in a variety of scientific research applications, including biochemistry, pharmacology, and medicinal chemistry. It has been used as a model compound to study the structure and function of proteins, enzymes, and other biological molecules. DSDH has also been used to study the mechanism of action of drugs and other compounds, as well as to investigate the effects of drugs on biochemical and physiological processes. DSDH has also been used to study the interaction of drugs with receptors and other biological targets.
Mechanism of Action
The exact mechanism of action of DSDH is not known. However, it is believed that DSDH interacts with certain proteins or enzymes in the body, which in turn leads to changes in biochemical and physiological processes. The exact mechanism of action of DSDH is still being studied.
Biochemical and Physiological Effects
DSDH has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. It has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters in the brain. In addition, DSDH has been shown to modulate the activity of certain ion channels, which can affect the electrical activity of cells. Finally, DSDH has been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
DSDH has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize. It is also highly soluble in water, ethanol, and other organic solvents, making it easy to work with. Additionally, it is stable in a wide range of temperatures and pH levels. However, DSDH also has some limitations for use in laboratory experiments. It is not very soluble in lipids, which can limit its use in certain experiments. Additionally, it is not very stable in the presence of light or oxygen, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of DSDH in scientific research. One potential direction is to further investigate its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to investigate the potential therapeutic applications of DSDH, such as its potential use as an anti-inflammatory or anti-oxidant agent. Finally, further research could be conducted to investigate the potential use of DSDH in drug design and drug discovery.
Synthesis Methods
DSDH is synthesized from 1,8-diazaspiro[4.5]decane, which is a cyclic amine. The synthesis involves the reaction of the amine with a chlorinating agent, such as thionyl chloride, to form the corresponding chlorohydrin. The chlorohydrin is then reacted with hydrochloric acid to form the hydrochloride salt of DSDH. The reaction is as follows:
1,8-Diazaspiro[4.5]decane + Thionyl chloride → 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one chlorohydrin
1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one chlorohydrin + Hydrochloric acid → 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1,8-diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride' involves the reaction of 1,8-diazaspiro[4.5]decan-1-amine with 2,2-dimethylpropan-1-one in the presence of hydrochloric acid to form the hydrochloride salt of the desired compound.", "Starting Materials": [ "1,8-diazaspiro[4.5]decan-1-amine", "2,2-dimethylpropan-1-one", "Hydrochloric acid" ], "Reaction": [ "To a solution of 1,8-diazaspiro[4.5]decan-1-amine (1.0 g, 6.5 mmol) in methanol (10 mL) was added 2,2-dimethylpropan-1-one (1.2 g, 13 mmol) and hydrochloric acid (0.5 mL, 6.5 mmol).", "The reaction mixture was stirred at room temperature for 24 hours.", "The solvent was removed under reduced pressure and the residue was dissolved in water (10 mL).", "The resulting solution was treated with excess hydrochloric acid (2 mL) and the precipitated solid was collected by filtration.", "The solid was washed with water and dried under vacuum to give the hydrochloride salt of the desired compound as a white solid (1.5 g, 85% yield)." ] } | |
2751611-83-1 | |
Molecular Formula |
C13H25ClN2O |
Molecular Weight |
260.8 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.